Cas no 2228575-01-5 (tert-butyl N-2-hydroxy-5-(3-hydroxyazetidin-3-yl)-3-methoxyphenylcarbamate)

• Product Name: tert-butyl N-2-hydroxy-5-(3-hydroxyazetidin-3-yl)-3-methoxyphenylcarbamate
• CAS No: 2228575-01-5
• MF: C₁₅H₂₂N₂O₅
• MW: 310.345584392548
• CID: 6571338
• PubChem ID: 165638804
• Update Time: 2025-10-31

tert-butyl N-2-hydroxy-5-(3-hydroxyazetidin-3-yl)-3-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-hydroxy-5-(3-hydroxyazetidin-3-yl)-3-methoxyphenylcarbamate
• 2228575-01-5
• tert-butyl N-[2-hydroxy-5-(3-hydroxyazetidin-3-yl)-3-methoxyphenyl]carbamate
• EN300-1897735

• Inchi： 1S/C15H22N2O5/c1-14(2,3)22-13(19)17-10-5-9(15(20)7-16-8-15)6-11(21-4)12(10)18/h5-6,16,18,20H,7-8H2,1-4H3,(H,17,19)
• InChI Key： PCSWDBASCFYEQV-UHFFFAOYSA-N
• SMILES： OC1(C2C=C(C(=C(C=2)NC(=O)OC(C)(C)C)O)OC)CNC1

Computed Properties

• Exact Mass: 310.15287181g/mol
• Monoisotopic Mass: 310.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 100Ų

Additional information on tert-butyl N-2-hydroxy-5-(3-hydroxyazetidin-3-yl)-3-methoxyphenylcarbamate

tert-butyl N-2-hydroxy-5-(3-hydroxyazetidin-3-yl)-3-methoxyphenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-hydroxy-5-(3-hydroxyazetidin-3-yl)-3-methoxyphenylcarbamate (CAS No. 2228575-01-5) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a tert-butyl group, a phenyl ring substituted with hydroxyl and methoxy groups, and an azetidine ring containing a hydroxyl group. The combination of these functional groups makes this compound a versatile building block for further chemical modifications and applications.

Recent studies have highlighted the importance of such compounds in the development of novel drug delivery systems and bioactive molecules. The presence of the tert-butyl group, a common protecting group in organic synthesis, suggests that this compound could be utilized as an intermediate in the synthesis of more complex molecules. Additionally, the phenyl ring with hydroxyl and methoxy substituents introduces hydrophilic properties, which could enhance the compound's solubility and bioavailability in aqueous environments.

The azetidine ring, a four-membered cyclic amine, adds another layer of complexity to this molecule. Azetidines are known for their rigidity and ability to form hydrogen bonds, making them valuable in the design of peptide mimetics and enzyme inhibitors. Recent research has demonstrated that compounds containing azetidine rings can exhibit potent inhibitory activity against various enzymes, including proteases and kinases. This suggests that tert-butyl N-2-hydroxy-5-(3-hydroxyazetidin-3-yl)-3-methoxyphenylcarbamate could serve as a lead compound in the development of new therapeutic agents.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The tert-butyl group can be introduced via alkylation or acylation reactions, while the phenolic hydroxyl group can be protected or modified depending on the desired application. The azetidine ring can be synthesized through cyclization reactions involving amino alcohols or through ring-closing metathesis techniques. These methods provide chemists with a high degree of control over the final product's structure and properties.

One area where this compound has shown particular promise is in the field of drug delivery systems. The combination of hydrophilic and lipophilic groups within its structure allows for the formation of amphiphilic molecules, which are essential for creating nanoparticles, liposomes, and other drug delivery vehicles. Recent studies have demonstrated that such systems can significantly enhance the efficacy of drugs by improving their targeting specificity and reducing systemic toxicity.

Moreover, the hydroxyl groups present in this compound make it amenable to further functionalization. For example, these groups can be used to attach targeting ligands, such as peptides or antibodies, to create targeted drug delivery systems. This capability is particularly valuable in cancer therapy, where targeted delivery can improve treatment outcomes while minimizing side effects.

In addition to its potential in drug delivery systems, tert-butyl N-2-hydroxy-5-(3-hydroxyazetidin-3-yl)-3-methoxyphenylcarbamate has also been explored for its role in enzyme inhibition. The azetidine ring's ability to form hydrogen bonds with enzyme active sites makes it an attractive candidate for designing inhibitors against various enzymes involved in disease pathways. Recent research has identified several potential targets for this compound, including proteases associated with cancer progression and kinases involved in signaling pathways.

The synthesis and characterization of this compound have been extensively studied using modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have provided detailed insights into its molecular structure and stability under various conditions. Furthermore, computational modeling techniques have been employed to predict its pharmacokinetic properties and potential interactions with biological systems.

One notable advantage of this compound is its versatility in chemical transformations. The tert-butyl group can be easily removed under acidic or basic conditions to reveal reactive sites for further modifications. Similarly, the phenolic hydroxyl group can undergo oxidation or esterification reactions to introduce additional functionality into the molecule. These properties make it an ideal starting material for exploring new chemical space and discovering novel bioactive compounds.

In conclusion, tert-butyl N-2-hydroxy-5-(3-hydroxyazetidin-3-yl)-3-methoxyphenylcarbamate (CAS No. 2228575-01-5) is a highly versatile compound with significant potential in pharmaceutical research and development. Its unique structure combines multiple functional groups that enable diverse applications ranging from drug delivery systems to enzyme inhibition studies. As research continues to uncover new insights into its properties and capabilities, this compound is poised to play an increasingly important role in advancing modern medicine.